EP
  • EP4 receptor agonist 2
    EP4 receptor agonist 2
    • Cat. No.:
    • B159508
    • CAS No.:
    • Molecular Formula:
    • C27H32ClNO4
    • Molecular Weight:
    • 470.0 g/mol
    Description
    Prostaglandin E2 (PGE2;  Item No. 14010) activates four E prostanoid (EP) receptors, EP1-4. EP4 is a G protein-coupled receptor that, by elevating the second messenger cAMP, plays important roles in bone fo...
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  • BAY-1316957
    BAY-1316957
    • Cat. No.:
    • B605924
    • CAS No.:
    • 1613264-40-6
    • Molecular Formula:
    • C27H27N3O3
    • Molecular Weight:
    • 441.531
    Description
    BAY-1316957 is a highly potent, selective, orally available human prostaglandin E2 receptor subtype 4 (hEP4-R) antagonist (IC50= 15.3 nM ) with excellent drug metabolism and pharmacokinetics properties. Notably...
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  • AAT-008
    AAT-008
    • Cat. No.:
    • B1664279
    • CAS No.:
    • 847727-81-5
    • Molecular Formula:
    • C21H16ClFN2O4
    • Molecular Weight:
    • 414.8 g/mol
    Description
    AAT-008 is an orally bioavailable and potent antagonist of the prostaglandin E2 (PGE2) receptor subtype 4 (EP4;  IC50 = 16.3 nM in a human EP4 functional assay). It is selective for EP4 with IC50 values of ...
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  • GW627368
    GW627368
    • Cat. No.:
    • B1672473
    • CAS No.:
    • 439288-66-1
    • Molecular Formula:
    • C30H28N2O6S
    • Molecular Weight:
    • 544.6 g/mol
    Description
    The effects of prostaglandin E2 (PGE2) are transduced by at least four distinct receptors designated EP1, EP2, EP3, and EP4.1 GW 627368X is a potent and selective competitive antagonist of the EP4 receptor with ...
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  • MF498
    MF498
    • Cat. No.:
    • B1676553
    • CAS No.:
    • 915191-42-3
    • Molecular Formula:
    • C32H33N3O7S
    • Molecular Weight:
    • 603.7 g/mol
    Description
    Prostaglandin E2 (PGE2; ) activates four E prostanoid (EP) receptors, EP1-4. EP4 is a Gs protein-coupled receptor that, by elevating the second messenger cAMP, plays important roles in bone formation and re...
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  • MF-766
    MF-766
    • Cat. No.:
    • B1676556
    • CAS No.:
    • 1050656-06-8
    • Molecular Formula:
    • C27H21F3N2O3
    • Molecular Weight:
    • 478.5 g/mol
    Description
    MF-766 is a highly potent and selective EP(4) antagonist with binding Ki of 0.23 nM.
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  • Simenepag
    Simenepag
    • Cat. No.:
    • B1681678
    • CAS No.:
    • 910562-15-1
    • Molecular Formula:
    • C23H29NO5S
    • Molecular Weight:
    • 431.5 g/mol
    Description
    Simenepag, also known as AGN-210676, is a small molecule prostaglandin E2 receptor agonist under development for the treatment of glaucoma and ocular hypertension.
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  • (R)-Vorbipiprant
    (R)-Vorbipiprant
    • Cat. No.:
    • B10787054
    • CAS No.:
    • 2502965-92-4
    • Molecular Formula:
    • C26H27F3N2O3
    • Molecular Weight:
    • 472.5 g/mol
    Description
    CR6086 is under investigation in clinical trial NCT03163966 (A Study of the EP4 Antagonist CR6086 in Combination With Methotrexate, in Dmard-naïve Patients With Early Rheumatoid Arthritis)....
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  • EP4-IN-1
    EP4-IN-1
    • Cat. No.:
    • B12396259
    • CAS No.:
    • Molecular Formula:
    • C27H24N2O4
    • Molecular Weight:
    • 440.5 g/mol
    Description
    EP4-IN-1 is a useful research compound. Its molecular formula is C27H24N2O4 and its molecular weight is 440.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EP4-IN-1 suitable for many resea...
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  • L-644698
    L-644698
    • Cat. No.:
    • B15570149
    • CAS No.:
    • Molecular Formula:
    • C21H31NO4S
    • Molecular Weight:
    • 393.5 g/mol
    Description
    prostaglandin D2 receptor agonist;  structure in first source
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